Cas no 1243389-08-3 (Ethyl 2-bromo-6-methylbenzoate)

Ethyl 2-bromo-6-methylbenzoate structure

1243389-08-3 structure

Product Name:Ethyl 2-bromo-6-methylbenzoate

CAS No:1243389-08-3

MF:C₁₀H₁₁BrO₂

MW:243.097142457962

MDL:MFCD11042851

CID:2760415

PubChem ID:23592224

Update Time:2025-04-21

Ethyl 2-bromo-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- DB-429935
- ETHYL 2-BROMO-6-METHYLBENZOATE
- MB09088
- SCHEMBL4470759
- 1243389-08-3
- ETHYL2-BROMO-6-METHYLBENZOATE
- Ethyl 2-bromo-6-methylbenzoate
- MDL： MFCD11042851
- Inchi： 1S/C10H11BrO2/c1-3-13-10(12)9-7(2)5-4-6-8(9)11/h4-6H,3H2,1-2H3
- InChI Key： QJGDBKSBLPJWLW-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C)=C1C(=O)OCC

Computed Properties

Exact Mass: 241.99424Da
Monoisotopic Mass: 241.99424Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 26.3Å²

Ethyl 2-bromo-6-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019095714-25g	Ethyl 2-bromo-6-methylbenzoate	1243389-08-3	97%	25g	$795.96	2023-09-03
eNovation Chemicals LLC	Y1103833-1g	ethyl 2-bromo-6-methylbenzoate	1243389-08-3	95%	1g	$1050	2024-07-24
eNovation Chemicals LLC	Y1103833-5g	ethyl 2-bromo-6-methylbenzoate	1243389-08-3	95%	5g	$2800	2025-02-20
Ambeed	A454084-1g	Ethyl 2-bromo-6-methylbenzoate	1243389-08-3	97%	1g	$938.0	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1642166-25g	Ethyl 2-bromo-6-methylbenzoate	1243389-08-3	98%	25g	￥10995.00	2024-08-09
eNovation Chemicals LLC	Y1103833-5g	ethyl 2-bromo-6-methylbenzoate	1243389-08-3	95%	5g	$2800	2025-02-25

Ethyl 2-bromo-6-methylbenzoate Related Literature

1. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644

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